Cas no 85531-30-2 (Pyrogallol Red)

• Product Name: Pyrogallol Red
• CAS No: 85531-30-2
• MF: C₁₉H₁₂O₈S
• MW: 400.358784675598
• CID: 875496
• PubChem ID: 94437
• Update Time: 2025-06-12

Pyrogallol Red Chemical and Physical Properties

Names and Identifiers

• Pyrogallol red
• AKOS022172498
• EINECS 251-134-3
• 3',4',5',6'-tetrahydroxyspiro[2,1-benzoxathiole-3,9'-xanthene]-1,1-dione
• Spiro(3H-2,1-benzoxathiole-3,9'-(9H)xanthene)-3',4',5',6'-tetrol, 1,1-dioxide
• Pyrogallol sulfonphthalein
• DTXSID6067703
• PYROGALLOLRED
• Pyrogallolsulfonephthalein
• FT-0737495
• 3',4',5',6'-Tetrahydroxyspiro[benzo[c][1,2]oxathiole-3,9'-xanthene] 1,1-dioxide ?(,)
• 3',4',5',6'-Tetrahydroxyspiro[benzo[c][1,2]oxathiole-3,9'-xanthene] 1,1-dioxide
• AS-78335
• BDBM152156
• 3172-49-4
• A875564
• Q1636128
• Spiro[3H-2,1-benzoxathiole-3,9'-[9H]xanthene]-3',4',5',6'-tetrol, 1,1-dioxide
• AI3-63037
• SCHEMBL14111955
• 32638-88-3
• NS00029310
• J-018806
• 3',4',5',6'-Tetrahydroxyspiro[benzo[c][1,2]oxathiole-3,9'-xanthene]1,1-dioxide
• 1,1-dioxospiro[2,1lambda6-benzoxathiole-3,9'-xanthene]-3',4',5',6'-tetrol
• US8987474, PyrogallolRed
• CHEMBL3692123
• MFCD00005046
• 85531-30-2
• Pyrogallol Red

• Inchi： 1S/C19H12O8S/c20-12-7-5-10-17(15(12)22)26-18-11(6-8-13(21)16(18)23)19(10)9-3-1-2-4-14(9)28(24,25)27-19/h1-8,20-23H
• InChI Key： KUQNCHZOCSYKOR-UHFFFAOYSA-N
• SMILES： S1(C2C=CC=CC=2C2(C3C=CC(=C(C=3OC3C(=C(C=CC2=3)O)O)O)O)O1)(=O)=O

Computed Properties

• Exact Mass: 400.02528851g/mol
• Monoisotopic Mass: 400.02528851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 690
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 142Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on Pyrogallol Red

Pyrogallol Red (CAS No. 85531-30-2): An Overview of Its Properties and Applications

Pyrogallol Red, with the chemical abstract service (CAS) number 85531-30-2, is a versatile organic compound that has found extensive applications in various fields, including analytical chemistry, biochemistry, and pharmaceutical research. This compound is known for its unique properties, such as its ability to form stable complexes with metal ions and its sensitivity to pH changes, making it a valuable tool in a wide range of scientific and industrial processes.

The chemical structure of Pyrogallol Red consists of a trihydroxybenzene (pyrogallol) moiety linked to a red dye, which imparts the compound with its characteristic color. This structure contributes to its high molar absorptivity and strong color change at specific pH values, making it an excellent indicator for acid-base titrations and other analytical techniques. The compound's molecular formula is C₁₈H₁₆O₇, and it has a molecular weight of approximately 344.32 g/mol.

In the field of analytical chemistry, Pyrogallol Red is widely used as a pH indicator due to its sharp color transition from yellow at low pH to red at higher pH values. This property makes it particularly useful in the determination of weak acids and bases, where precise pH measurements are crucial. Recent studies have also explored the use of Pyrogallol Red in the development of novel pH-sensitive materials for environmental monitoring and biomedical applications.

Beyond its role as a pH indicator, Pyrogallol Red has shown promise in biochemistry and pharmaceutical research. Its ability to form stable complexes with metal ions has led to its use in the detection and quantification of trace metals in biological samples. For example, researchers have utilized Pyrogallol Red-based assays to monitor metal ion concentrations in blood and tissue samples, providing valuable insights into metal homeostasis and potential biomarkers for various diseases.

In pharmaceutical research, Pyrogallol Red has been investigated for its potential as a drug delivery vehicle. The compound's unique properties allow it to encapsulate and release therapeutic agents in response to changes in pH or other environmental conditions. This feature is particularly advantageous for targeted drug delivery systems, where controlled release can enhance drug efficacy and reduce side effects. Recent studies have demonstrated the feasibility of using Pyrogallol Red-based nanoparticles for the delivery of anticancer drugs, showing promising results in both in vitro and in vivo models.

The stability and solubility of Pyrogallol Red are other important factors that contribute to its widespread use. The compound is generally stable under normal laboratory conditions but may degrade upon exposure to strong oxidizing agents or high temperatures. It is soluble in water and several organic solvents, making it easy to handle and incorporate into various formulations. These properties make it suitable for use in a wide range of applications, from simple laboratory tests to complex industrial processes.

In terms of safety, while Pyrogallol Red is not classified as a hazardous substance, it is important to handle it with care to avoid skin contact or inhalation. Proper personal protective equipment (PPE) should be used when working with this compound, especially in laboratory settings where precise measurements are required.

The ongoing research into the properties and applications of Pyrogallol Red continues to expand its utility across multiple disciplines. Recent advancements in nanotechnology have opened new avenues for its use in developing advanced materials with enhanced functionalities. For instance, researchers are exploring the integration of Pyrogallol Red-based nanoparticles into smart textiles that can respond to environmental stimuli, such as changes in temperature or humidity.

In conclusion, Pyrogallol Red (CAS No. 85531-30-2) is a multifaceted compound with a rich history of applications in analytical chemistry, biochemistry, and pharmaceutical research. Its unique properties make it an indispensable tool for scientists and researchers working in these fields. As new technologies continue to emerge, the potential uses of Pyrogallol Red are likely to expand further, contributing to advancements in science and technology.